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Compound of Interest

Compound Name: LP-935509

Cat. No.: B608648 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LP-935509 is a potent, selective, and brain-penetrant small molecule inhibitor of

Adaptor-Associated Kinase 1 (AAK1) with an IC50 of 3.3 nM.[1][2][3][4][5] It also demonstrates

potent inhibition of BIKE (IC50 = 14 nM) and moderate inhibition of GAK (IC50 = 320 nM).[1][5]

[6] Given its role in regulating the AP2 complex, a key component of clathrin-mediated

endocytosis, LP-935509 is a valuable tool for research in neuropathic pain and other

neurological disorders.[3][7]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for LP-935509
due to its high solubilizing capacity for organic molecules.[2][3][6] These application notes

provide a detailed protocol for the preparation, storage, and handling of LP-935509 stock

solutions using DMSO.

I. Chemical and Physical Properties
A summary of the essential properties of LP-935509 is provided below. This data is crucial for

accurate calculations and proper handling.
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Property Value References

Molecular Formula C₂₀H₂₄N₆O₃ [2][3][8]

Molecular Weight 396.44 g/mol [2][4][6]

CAS Number 1454555-29-3 [1][3]

Appearance Solid powder [9]

Solubility in DMSO ≥ 175 mg/mL (≥ 441 mM) [1][6]

Purity >98% [3]

II. Safety and Handling Precautions
Before handling LP-935509, it is essential to consult the Safety Data Sheet (SDS) provided by

the supplier.[1][4]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of the powder. Avoid contact with skin and eyes.

DMSO: Use anhydrous or high-purity DMSO to prevent compound degradation. DMSO is

readily absorbed through the skin, so extra caution should be taken to avoid skin contact.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LP-935509 in DMSO.

Materials and Equipment:

LP-935509 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance
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Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Procedure:

Equilibration: Allow the vial containing LP-935509 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the

desired amount of LP-935509 powder. For example, to prepare 1 mL of a 10 mM solution,

weigh out 3.96 mg of LP-935509.

Calculation:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 396.44 g/mol / 1000 = 3.96 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the LP-935509 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visual inspection should show a clear solution with no visible

particulates.

Sonication (Optional): If the compound does not dissolve completely with vortexing, place

the tube in an ultrasonic bath for 5-10 minutes.[6][10] Gentle warming to 37°C can also aid in

dissolution.[6]

Storage:
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Aliquot the stock solution into smaller, single-use volumes in tightly sealed microcentrifuge

tubes or vials to avoid repeated freeze-thaw cycles.[10][11]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to several months).[1][6][9]

Preparation
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Figure 1: Workflow for LP-935509 stock solution preparation.
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Protocol 2: Preparation of Working Solutions
For most cell-based experiments, the high-concentration DMSO stock must be diluted to a final

working concentration in an aqueous buffer or cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is best to first

make an intermediate dilution of the stock solution in DMSO before the final dilution into the

aqueous medium.

Final Dilution: Slowly add the required volume of the stock solution (or intermediate dilution)

to the pre-warmed cell culture medium or buffer while gently vortexing or swirling. Pipetting

up and down can also help ensure even mixing.[10]

Important: The final concentration of DMSO in the experimental medium should be kept as

low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[11] Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Signaling Pathway Context
LP-935509 exerts its effect by inhibiting AAK1. AAK1 phosphorylates the μ2 subunit of the AP2

complex, a critical step in the regulation of clathrin-mediated endocytosis. By inhibiting AAK1,

LP-935509 disrupts this process.
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Figure 2: Mechanism of action for LP-935509.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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